Cas no 2228607-23-4 (1-methyl-3-3-(trifluoromethyl)-1H-pyrazol-4-yl-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-3-(trifluoromethyl)-1H-pyrazol-4-yl-1H-pyrazole-5-carboxylic acid
• CAS No: 2228607-23-4
• MF: C₉H₇F₃N₄O₂
• MW: 260.172691583633
• CID: 6355320
• PubChem ID: 165836208
• Update Time: 2025-10-31

1-methyl-3-3-(trifluoromethyl)-1H-pyrazol-4-yl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-3-(trifluoromethyl)-1H-pyrazol-4-yl-1H-pyrazole-5-carboxylic acid
• 1-methyl-3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]-1H-pyrazole-5-carboxylic acid
• 2228607-23-4
• EN300-1956351

• Inchi： 1S/C9H7F3N4O2/c1-16-6(8(17)18)2-5(15-16)4-3-13-14-7(4)9(10,11)12/h2-3H,1H3,(H,13,14)(H,17,18)
• InChI Key： SNSUSESZXWMXRY-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)C1C=C(C(=O)O)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 260.05210997g/mol
• Monoisotopic Mass: 260.05210997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83.8Ų

Additional information on 1-methyl-3-3-(trifluoromethyl)-1H-pyrazol-4-yl-1H-pyrazole-5-carboxylic acid

Introduction to 1-methyl-3-3-(trifluoromethyl)-1H-pyrazol-4-yl-1H-pyrazole-5-carboxylic acid (CAS No. 2228607-23-4)

1-methyl-3-3-(trifluoromethyl)-1H-pyrazol-4-yl-1H-pyrazole-5-carboxylic acid, identified by its CAS number 2228607-23-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure characterized by a six-membered ring containing two nitrogen atoms. The presence of multiple functional groups, including a methyl group and a trifluoromethyl substituent, enhances its chemical reactivity and potential biological activity.

The structural features of 1-methyl-3-3-(trifluoromethyl)-1H-pyrazol-4-yl-1H-pyrazole-5-carboxylic acid make it a promising candidate for further exploration in drug discovery. The trifluoromethyl group, in particular, is known for its ability to modulate metabolic stability and binding affinity, which are critical factors in the development of novel therapeutics. This compound’s dual pyrazole moiety further increases its versatility, allowing for diverse interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Pyrazole derivatives have been extensively studied due to their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of fluorinated substituents into these structures has further expanded their pharmacological potential. For instance, studies have demonstrated that fluorinated pyrazoles can exhibit enhanced bioavailability and improved resistance to enzymatic degradation.

One of the most compelling aspects of 1-methyl-3-3-(trifluoromethyl)-1H-pyrazol-4-yl-1H-pyrazole-5-carboxylic acid is its potential as a scaffold for drug development. The compound’s unique structural configuration allows for selective binding to various biological targets, making it a valuable tool for researchers seeking to develop targeted therapies. Additionally, the carboxylic acid group at the 5-position provides a site for further functionalization, enabling the synthesis of analogs with tailored properties.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of heterocyclic compounds like 1-methyl-3-3-(trifluoromethyl)-1H-pyrazol-4-yl-1H-pyrazole-5-carboxylic acid. Molecular modeling techniques have been employed to predict binding affinities and pharmacokinetic profiles, streamlining the drug discovery process. These computational methods have shown great promise in identifying lead compounds that exhibit high efficacy and low toxicity.

The synthesis of 1-methyl-3-3-(trifluoromethyl)-1H-pyrazol-4-yl-1H-pyrazole-5-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethyl group is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, recent developments in synthetic methodologies have made it possible to incorporate this moiety into complex structures with high yield and purity.

In vitro studies have begun to uncover the biological activities of 1-methyl-3-trifluoromethylpyrazolylpyrazolecarboxylic acid. Initial research suggests that this compound exhibits inhibitory effects on certain enzymes and receptors involved in cancer progression. The trifluoromethyl group appears to play a crucial role in modulating these interactions, potentially leading to the development of novel anticancer agents.

The carboxylic acid functionality also opens up possibilities for prodrug formulations, where the compound can be converted into more stable or bioavailable derivatives before administration. This approach has been successfully employed in other therapeutic areas, demonstrating the versatility of 1-methyl-trifluoromethylpyrazolylpyrazolecarboxylic acid as a pharmacological tool.

Future research will likely focus on exploring the full pharmacological potential of this compound through both in vitro and in vivo studies. Investigating its interactions with various biological targets will provide insights into its therapeutic applications and help guide further development efforts. Additionally, exploring different synthetic routes may lead to more efficient production methods, making this compound more accessible for research and commercial use.

The growing interest in fluorinated heterocycles underscores their importance as building blocks in modern drug discovery. Compounds like 1-methyl-trifluoromethylpyrazolylpyrazolecarboxylic acid exemplify how structural modifications can lead to novel therapeutics with enhanced properties. As research continues to uncover new applications for this class of compounds, they are poised to play a significant role in addressing unmet medical needs.